Cas no 3062-53-1 (Benzene,2-(2-bromoethoxy)-1-chloro-4-nitro-)

Benzene,2-(2-bromoethoxy)-1-chloro-4-nitro- structure
3062-53-1 structure
Product Name:Benzene,2-(2-bromoethoxy)-1-chloro-4-nitro-
CAS No:3062-53-1
MF:C8H7BrClNO3
MW:280.503080606461
CID:317545
PubChem ID:309718
Update Time:2025-04-19

Benzene,2-(2-bromoethoxy)-1-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(2-bromoethoxy)-1-chloro-4-nitro-
    • 2-(2-bromoethoxy)-1-chloro-4-nitrobenzene
    • 1-Brom-2-(2-chlor-5-nitrophenoxy)ethan
    • 1-Chlor-2-(2-brom-aethoxy)-4-nitro-benzol
    • 1-Chlor-2-< 2-brom-aethoxy> -4-nitro-benzol
    • 2-(2-Bromo-ethoxy)-1-chloro-4-nitrobenzene
    • AC1L7FOA
    • Ambcb5322640
    • NSC212127
    • SureCN4774235
    • LGPJVUMRHGXFME-UHFFFAOYSA-N
    • DTXSID20309486
    • AKOS013324125
    • NSC-212127
    • FT-0725377
    • SCHEMBL4774235
    • 3062-53-1
    • Inchi: 1S/C8H7BrClNO3/c9-3-4-14-8-5-6(11(12)13)1-2-7(8)10/h1-2,5H,3-4H2
    • InChI Key: LGPJVUMRHGXFME-UHFFFAOYSA-N
    • SMILES: BrCCOC1C(=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 278.92981
  • Monoisotopic Mass: 278.92978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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